1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: (1S)-1-(2-methylsulfonylphenyl)propan-1-amine
• InChI: InChI=1S/C10H15NO2S/c1-3-9(11)8-6-4-5-7-10(8)14(2,12)13/h4-7,9H,3,11H2,1-2H3/t9-/m0/s1
• InChI Key: HKZLJZTVWOVMEL-VIFPVBQESA-N
• Isomeric SMILES: CC[C@@H](C1=CC=CC=C1S(=O)(=O)C)N
• Canonical SMILES: CCC(C1=CC=CC=C1S(=O)(=O)C)N

Description

1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene is a chiral aromatic compound featuring a benzene ring substituted with a methylsulfonyl group at the ortho-position and a (1S)-configured aminopropyl side chain at the para-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene typically involves the following steps:

Starting Materials: Benzene, propylamine, and methylsulfonyl chloride.

Reaction Steps:

Industrial Production Methods

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-pressure conditions, and catalysts to increase yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the sulfonyl group can participate in various chemical interactions. These interactions can modulate the activity of enzymes and receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Pharmacological Profiles

Below is a comparative analysis of 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene with structurally or functionally related compounds:

Compound	Key Structural Features	Biological Activity	Therapeutic Advantages/Limitations	References
1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene	Chiral aminopropyl chain, methylsulfonyl group	Limited direct data; inferred activity from sulfonylhydrazine analogs	Potential for CNS penetration and reduced hematotoxicity	N/A
1-((1S)-1-Aminoethyl)-2-(methylsulfonyl)benzene (CAS 1259762-37-2)	Shorter ethyl chain (vs. propyl), same methylsulfonyl group	No explicit activity reported; used in synthetic intermediates	Lower molecular weight (199.27 g/mol) may improve solubility
101M (1,2-bis(methylsulfonyl)-1-(2-chloroethyl) hydrazine)	Dual methylsulfonyl groups, chloroethyl DNA-alkylating moiety	Broad-spectrum anticancer activity (L1210 leukemia, glioblastoma xenografts)	High blood-brain barrier penetration (>6 log kill in CNS)
N-[2-[(1S)-1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-isoindol-4-yl]acetamide	Complex isoindole backbone, methoxy/ethoxy substituents	Polymorph-specific stability; no explicit activity data	Enhanced crystallinity for formulation

Key Differentiators

• Chirality may also reduce off-target effects compared to racemic analogs.
• Methylsulfonyl vs. Bis-sulfonyl Groups : Unlike 101M , the target lacks a bis-sulfonyl structure and chloroethyl DNA-alkylating group, which may reduce myelosuppression risks but limit direct DNA crosslinking efficacy.

Mechanistic Insights

• Anticancer Activity : Sulfonylhydrazines like 101M act as prodrugs, releasing methylating agents intracellularly. The target compound’s methylsulfonyl group may similarly facilitate DNA adduct formation but requires enzymatic activation .

Biological Activity

1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene is a compound of interest due to its potential therapeutic applications, particularly in the context of enzyme inhibition and anticancer activity. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its chemical structure, which includes a benzene ring substituted with a methylsulfonyl group and an aminopropyl side chain. Its molecular formula is C11H15NO2S, and it has been identified under CAS No. 1269839-49-7. The presence of the methylsulfonyl group is significant for its biological activity, as it often enhances solubility and bioavailability.

Research indicates that 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene acts primarily as an inhibitor of specific enzymes. Notably, it has shown potential as a β-secretase 2 (BACE2) inhibitor, which is relevant in the context of type 2 diabetes and Alzheimer's disease research. The compound's selectivity for BACE2 over other β-secretases suggests a targeted approach to modulating amyloid precursor protein processing.

Inhibition Studies

A series of studies have evaluated the inhibitory effects of this compound on various enzymes. For instance, in a study examining BACE2 inhibitors, compounds similar to 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene demonstrated high potency with IC50 values in the nanomolar range. The selectivity ratio was noted to be significantly favorable compared to BACE1, indicating its potential for clinical applications without off-target effects .

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro assays showed that derivatives of this compound exhibited varying degrees of inhibition against cancer cell lines. For example, compounds with similar structural motifs were tested against V600E BRAF mutant cancer cells, showing percent inhibitions ranging from 30% to over 98% at concentrations of 1 µM .

Compound	% Inhibition at 1 µM
12a	30.35 ± 0.41
12b	75.17 ± 0.27
12e	98.24 ± 0.44
Sorafenib	84.57 ± 0.77

This table summarizes the inhibition percentages observed for various compounds related to the target compound.

Case Studies

Several case studies highlight the biological relevance of this compound:

• Case Study on Diabetes : A study focused on BACE2 inhibitors demonstrated that compounds structurally related to 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene could significantly lower blood glucose levels in diabetic mouse models, indicating their potential therapeutic role in managing diabetes .
• Cancer Research : In another study assessing anticancer activity, derivatives were shown to induce apoptosis in cancer cells through caspase activation pathways, suggesting a mechanism by which these compounds could be used in cancer therapy .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene, and how can purity be maximized?

• Methodological Answer : A two-step approach is recommended:

Sulfonation : React (methylsulfonyl)benzene with n-Butyllithium (2.2 M in THF) at 0°C, followed by addition of a propyl-substituted electrophile (e.g., methyl cyclohexyl acetate) to form the β-keto sulfone intermediate.

Amination : Introduce the (1S)-1-aminopropyl group via reductive amination or chiral auxiliary methods.

• Purification : Use silica gel column chromatography (hexane/ethyl acetate gradient) followed by ethanol recrystallization to achieve >95% purity. Yield optimization (64%–75%) requires strict temperature control (<5°C during lithiation) .
  • Analytical Confirmation : Validate structure via ¹H/¹³C NMR (e.g., methylsulfonyl protons at δ 3.0–3.2 ppm) and high-resolution mass spectrometry (HRMS) .

Q. How can the stereochemical integrity of the (1S)-aminopropyl group be preserved during synthesis?

• Methodological Answer : Use chiral catalysts (e.g., copper(I)-BINAP complexes) for asymmetric induction during the amination step. Monitor enantiomeric excess (ee) via chiral HPLC (Chiralpak AD-H column, 90:10 hexane/isopropanol). For stability, avoid protic solvents post-amination to prevent racemization .

Q. What spectroscopic techniques are most reliable for confirming the methylsulfonyl moiety?

• Methodological Answer :

• IR Spectroscopy : Strong S=O stretching vibrations at 1150–1300 cm⁻¹.
• ¹H NMR : Methylsulfonyl protons as a singlet (δ 3.0–3.2 ppm).
• ¹³C NMR : Sulfonyl carbon resonance at δ 42–45 ppm .

Advanced Research Questions

Q. How do steric and electronic effects influence the reactivity of 1-((1S)-1-Aminopropyl)-2-(methylsulfonyl)benzene in nucleophilic substitution reactions?

• Methodological Answer :

• Steric Effects : The methylsulfonyl group at the ortho position hinders nucleophilic attack at the benzene ring. Computational modeling (DFT at B3LYP/6-31G* level) predicts reduced accessibility to the C2 position.
• Electronic Effects : Electron-withdrawing sulfonyl groups activate the ring for meta-directed electrophilic substitution. Validate via regioselectivity studies (e.g., nitration yields 4-nitro derivatives) .
  • Experimental Design : Use kinetic isotope effects (KIE) or Hammett plots to quantify electronic contributions .

Q. What strategies mitigate decomposition of the methylsulfonyl group under acidic or oxidative conditions?

• Methodological Answer :

• Acidic Conditions : Stabilize the sulfonyl group via buffered reactions (pH 4–6) using sodium acetate/acetic acid. Avoid strong acids (e.g., H₂SO₄).
• Oxidative Conditions : Add radical scavengers (e.g., BHT) to prevent sulfone oxidation. Monitor stability via accelerated aging studies (40°C, 75% RH for 4 weeks) .

Q. How can enantioselective functionalization of the aminopropyl group be achieved for structure-activity relationship (SAR) studies?

• Methodological Answer :

• Chiral Derivatization : React with (R)- or (S)-Mosher’s acid chloride to form diastereomers for ¹⁹F NMR analysis.
• Catalytic Asymmetric Alkylation : Use Pd-catalyzed cross-coupling with chiral ligands (e.g., Josiphos) to introduce substituents while retaining ee >98% .

Q. What analytical methods resolve discrepancies in crystallographic vs. spectroscopic data for this compound?

• Methodological Answer :

• Single-Crystal X-Ray Diffraction (SCXRD) : Resolve absolute configuration of the (1S)-aminopropyl group.
• Correlation with NMR : Compare experimental NOESY cross-peaks (e.g., proximity of methylsulfonyl and aminopropyl protons) with SCXRD-derived distances.
• Density Functional Theory (DFT) : Optimize molecular geometry and calculate NMR chemical shifts (e.g., using Gaussian 16) to validate experimental data .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the compound’s stability in protic solvents?

• Methodological Answer :

• Replicate Studies : Test stability in methanol, ethanol, and water (25°C and 50°C) via LC-MS over 72 hours.
• Identify Degradants : Hydrolysis of the sulfonyl group generates benzenesulfonic acid derivatives (confirmed by HRMS).
• Mitigation : Use aprotic solvents (THF, DCM) for long-term storage .